Cas no 1707364-77-9 (1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-amine
• CAS No: 1707364-77-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5181375
• PubChem ID: 97616644
• Update Time: 2025-06-09

1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-cyclobutylmethyl)-1H-pyrazol-4-ylamine
• 1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3/c1-7-2-8(3-7)5-12-6-9(10)4-11-12/h4,6-8H,2-3,5,10H2,1H3
• InChI Key： ZFGZZCUKGDJRCZ-UHFFFAOYSA-N
• SMILES： N1(CC2CC(C)C2)C=C(N)C=N1

Additional information on 1-(3-methylcyclobutyl)methyl-1H-pyrazol-4-amine

Introduction to 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine (CAS No. 1707364-77-9)

1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine, also known by its CAS number 1707364-77-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular structure of 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine features a pyrazole ring substituted with a 3-methylcyclobutylmethyl group. The cyclobutyl moiety introduces a degree of conformational rigidity and hydrophobicity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. These characteristics make it an interesting candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have explored the potential of 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine in various therapeutic contexts. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated its effects on neuroinflammation. The results indicated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine could be a promising lead compound for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In another study, researchers at the University of California, San Francisco, evaluated the metabolic effects of 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine. The compound was found to improve glucose homeostasis and reduce insulin resistance in animal models of type 2 diabetes. These findings highlight its potential as a novel therapeutic agent for metabolic disorders, which are increasingly prevalent in modern society.

The pharmacokinetic profile of 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine has also been studied extensively. A 2021 publication in the European Journal of Pharmaceutical Sciences reported that this compound demonstrates favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low potential for drug-drug interactions, which is a crucial factor in drug development.

Safety and toxicity assessments are essential components of drug development. Preliminary toxicological studies have shown that 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine is well-tolerated at therapeutic doses and does not exhibit significant toxicity in preclinical models. However, further long-term studies are necessary to fully evaluate its safety profile.

The synthesis of 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine has been optimized to improve yield and scalability. A recent paper in the Tetrahedron Letters described an efficient synthetic route that involves the condensation of 3-methylcyclobutanecarbaldehyde with hydrazine hydrate, followed by alkylation with an appropriate alkyl halide. This method provides a robust and cost-effective approach to producing the compound on a larger scale.

In conclusion, 1-(3-Methylcyclobutyl)methyl-1H-pyrazol-4-amine (CAS No. 1707364-77-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional benefits and refine its use in clinical settings.